Cas no 152589-72-5 (1-[(1R,2S)-2-Hydroxy-1-methylcyclohexyl]ethanone)

• Product Name: 1-[(1R,2S)-2-Hydroxy-1-methylcyclohexyl]ethanone
• CAS No: 152589-72-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 99238
• Update Time: 2023-08-02

1-[(1R,2S)-2-Hydroxy-1-methylcyclohexyl]ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(1R,2S)-2-hydroxy-1-methylcyclohexyl]-, rel-
• Ethanone, 1-(2-hydroxy-1-methylcyclohexyl)-, cis- (9CI)
• 1-[(1R,2S)-2-Hydroxy-1-methylcyclohexyl]ethanone
• 1-(1-Methyl-2beta-hydroxycyclohexan-1beta-yl)ethanone

• Inchi： 1S/C9H16O2/c1-7(10)9(2)6-4-3-5-8(9)11/h8,11H,3-6H2,1-2H3/t8-,9-/m0/s1
• InChI Key： MENKWKGVBCHGEG-IUCAKERBSA-N
• SMILES： O[C@H]1CCCC[C@]1(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3